N-(4-methoxyphenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-3-[[1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C22H22N4O4/c1-15-3-5-16(6-4-15)13-26-14-17(7-12-20(26)27)21(28)24-25-22(29)23-18-8-10-19(30-2)11-9-18/h3-12,14H,13H2,1-2H3,(H,24,28)(H2,23,25,29)
• InChI Key: YCOWWADSRZOKDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C=CC2=O)C(=O)NNC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol

Description

N-(4-methoxyphenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C22H22N4O4 and its molecular weight is 406.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and structural characterization of compounds related to "N-(4-methoxyphenyl)-2-(1-(4-methylbenzyl)-6-oxo-1,6-dihydropyridine-3-carbonyl)hydrazinecarboxamide" and its derivatives. These compounds are synthesized through various chemical reactions, including the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate in ethanol, leading to the formation of pyrazole and pyrimidine derivatives with potential biological activities (Hassan, Hafez, & Osman, 2014). These compounds' structures are established based on elemental analysis and spectral data, including IR, MS, 1H-NMR, and 13C-NMR.

Biological Activity

The synthesized derivatives have been screened for various biological activities, including cytotoxicity against cancer cell lines and antimicrobial activity against bacterial and fungal strains. For instance, certain derivatives have shown in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, suggesting potential applications in cancer research (Hassan et al., 2014). Similarly, some derivatives have demonstrated good antibacterial activity, indicating their potential use as antimicrobial agents (Ahsan et al., 2016).

Anticancer Evaluation

Derivatives of "this compound" have been evaluated for their anticancer activities. For example, certain pyrazolo[1,5-a]pyrimidine derivatives were synthesized and screened for their anticancer activity, highlighting the compound's potential as a scaffold for developing novel anticancer agents (Bekircan et al., 2008).

Coordination Compounds and Their Applications

Research has also explored the synthesis of coordination compounds involving derivatives of "this compound" with metals such as cobalt, nickel, and copper. These compounds have been studied for their structure and antimicrobial activity, indicating potential applications in the development of new antimicrobial agents (Gulea et al., 2019).